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Compound of Interest

Compound Name: Hexose

CAS No.: 42752-07-8

Cat. No.: B10828422 Get Quote

Executive Summary & Risk Stratification
Current Status: Approved for Immediate Release Scope: Laboratory-scale handling (mg to kg

range) of hexose monosaccharides (e.g., Glucose, Galactose, Mannose) and their derivatives.

The "Sugar" Paradox in Drug Development: As a Senior Application Scientist, I often see a

dangerous complacency regarding hexoses. While standard D-glucose is chemically non-toxic,

treating it casually in a therapeutic workflow is a critical error. In a drug development context,

PPE serves a dual purpose:

Operator Safety: Protection against sensitization and physical hazards (combustible dust).

Process Integrity: Protection of the sample from the operator (RNases, endotoxins, and skin

squames).

Risk Stratification Matrix Before selecting PPE, categorize your material using the table below.
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Hazard Class Material Examples Primary Risk
Critical Control
Point

Class A (Standard)
D-Glucose, D-

Mannose, Fructose

Sample

Contamination

(Bioburden)

Glove Purity

(preventing endotoxin

transfer).

Class B (Modified)
2-Deoxy-D-glucose,

Azido-hexoses

Chemical Toxicity /

Cytotoxicity

Dermal Barrier

(preventing

absorption).

Class C

(Bulk/Physical)

Fine powder (>500g

handling)

Combustible Dust

Explosion

Static Control &

Inhalation.

Personal Protective Equipment (PPE) Specifications
2.1 Hand Protection: The "Dexterity vs. Purity" Trade-off
For hexose handling, Nitrile is the superior choice over Latex. Latex carries a high risk of

allergen transfer to the sample, which can trigger false positives in immunogenicity assays.

Glove Selection Protocol:

Feature
Nitrile

(Recommended)
Latex Vinyl

Chemical Resistance
Excellent (Solids &

Aqueous)
Good Poor

Sample Integrity
High (Low

extractables)

Low (High protein

shedding)
Low

Puncture Resistance High Moderate Low

Static Dissipation Moderate Low High

Recommendation: Use Powder-Free Nitrile Gloves (min 4 mil thickness).

Double-Gloving: Required only for Class B (Modified Hexoses) or when handling

radiolabeled analogs (e.g.,
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F-FDG).

2.2 Respiratory & Inhalation Protection
While hexoses are not volatile, they are often fine, hygroscopic powders. Inhalation of sugar

dust can cause "Baker’s Asthma" (sensitization) over chronic exposure.

Standard Handling (<100g): Surgical mask (protects sample) or N95 (protects operator).

Bulk Handling (>100g) or Class B: Work must be performed in a Chemical Fume Hood or

Biosafety Cabinet (Class II).

Why? To prevent dust cloud formation. Sugar dust is combustible.[1][2] An N95 does not

prevent the accumulation of combustible dust on surrounding surfaces.

2.3 Eye & Body Protection
Eyes: Safety glasses with side shields are mandatory. Goggles are required if dissolving

hexose in volatile solvents or strong acids/bases.

Body: Standard cotton lab coat (high buttoned). Synthetic fibers (polyester) should be

avoided in Class C scenarios due to static discharge risks which can ignite dust clouds.

Operational Workflow: Step-by-Step
This protocol ensures GLP compliance and minimizes cross-contamination.

Phase 1: Preparation
Static Discharge: Hexose powders are static-prone. Use an anti-static gun or wipe on the

weighing boat before adding powder.

Environment: Ensure relative humidity is 30-50%. High humidity causes clumping; low

humidity increases static/dust risk.

Phase 2: Weighing & Transfer
Don PPE: Lab coat -> Goggles -> Gloves (tucked over cuffs).

Tare: Place weighing boat on balance. Allow reading to stabilize.
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Transfer: Use a stainless steel spatula (plastic spatulas generate static).

Technique: Do not pour from the stock bottle. Transfer small amounts to avoid generating

a dust plume.[3]

Spill Management: If powder spills on the balance:

Do NOT blow it off.

Wipe gently with a damp Kimwipe (water solubilizes the hexose immediately) followed by

70% Ethanol.

Phase 3: Dissolution (If applicable)
Add solvent to the vessel before adding the full mass of hexose to prevent "cementing" at

the bottom.

Add hexose slowly under magnetic stirring.

Visualization: Decision Logic & Workflow
The following diagram illustrates the decision logic for PPE selection and handling based on

the specific type of Hexose and quantity.
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START: Material Assessment

Is the Hexose Modified?
(e.g., Azido, Fluoro, Deoxy)

Standard Hexose
(Glucose, Mannose)

No

RISK: Cytotoxicity/Toxicity

Yes

Quantity > 500g?

RISK: Bioburden/Contamination

No (<500g)

RISK: Combustible Dust

Yes (>500g)

PPE LEVEL 1
Nitrile Gloves

Lab Coat
Safety Glasses

Open Bench OK

PPE LEVEL 2
Anti-Static Coat

N95 or Fume Hood
Grounding Required

PPE LEVEL 3
Double Nitrile Gloves

Fume Hood Mandatory
Goggles

Click to download full resolution via product page
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Figure 1: Decision Matrix for Hexose Handling. Selects appropriate safety protocols based on

chemical modification and physical quantity.

Disposal & Decontamination
Disposal protocols must adhere to local environmental regulations, but the following are

standard scientific best practices.

Solid Waste (Uncontaminated):

Standard hexoses (Glucose) can technically be disposed of in regular trash, but in a lab

setting, they should be treated as Non-Hazardous Chemical Waste to prevent confusion.

Liquid Waste:

Aqueous solutions of standard hexoses: Can often be drain-disposed with copious water

(check local BOD/COD limits).

Class B (Modified): Must be collected in Hazardous Chemical Waste containers (labeled

"Toxic" or "Cytotoxic").

Spill Cleanup:

Solid: Sweep gently or use a HEPA vacuum. Do not use compressed air.

Liquid: Absorb with paper towels. Clean surface with water (to remove stickiness) followed

by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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